3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid

• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 3-amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C9H11N3O2/c10-7-6(9(13)14)2-3-11-8(7)12-4-1-5-12/h2-3H,1,4-5,10H2,(H,13,14)
• InChI Key: NPXJWLAQJYOSFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=NC=CC(=C2N)C(=O)O

Description

3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid (CAS: 1862757-47-8) is a heterocyclic compound with the molecular formula C₉H₁₁N₃O₂ and a molecular weight of 193.20 g/mol. Its structure features a pyridine ring substituted with an amino group at position 3, an azetidine ring (a four-membered saturated nitrogen heterocycle) at position 2, and a carboxylic acid group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid can be achieved through several synthetic routes. One common method involves the aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates . This reaction is typically catalyzed by a base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and proceeds under mild conditions.

Another approach involves the Suzuki–Miyaura cross-coupling reaction, where a brominated pyrazole–azetidine hybrid is coupled with boronic acids . This method is advantageous due to its mild reaction conditions and high functional group tolerance.

Industrial Production Methods

Industrial production of 3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid may involve scaling up the aforementioned synthetic routes. The choice of method depends on factors such as cost, availability of starting materials, and desired purity of the final product.

Chemical Reactions Analysis

Amide Bond Formation

The carboxylic acid moiety enables classic amidation reactions. A 2025 study demonstrated coupling with azetidine derivatives using EDCI or DCC as coupling agents in acetonitrile or DMF, achieving yields of 73–99% . Key parameters include:

Reagent	Solvent	Base	Yield (%)
EDCI	Acetonitrile	Diethylisopropylamine	89
DCC	DMF	4-Dimethylaminopyridine	95

Steric hindrance from the azetidine ring slightly reduces reaction rates compared to non-cyclic amines .

[2+2] Photocycloaddition

The azetidine component participates in visible-light-driven [2+2] cycloadditions. Under blue LEDs with fac-[Ir(dFppy)₃] photocatalyst, the compound reacts with alkenes (e.g., styrene) to form bicyclic adducts . Diastereoselectivity reaches 5:1 dr in methylene chloride at 25°C .

Mechanistic Insight :

• Triplet energy transfer from Ir(III) activates the azetidine-imine intermediate.

• Unactivated alkenes require prolonged irradiation (48–72 hours) .

Aza-Michael Additions

The 3-amino group acts as a nucleophile in aza-Michael reactions. With α,β-unsaturated esters (e.g., methyl acrylate), DBU catalysis in acetonitrile yields 3-substituted azetidines at 60–75% efficiency .

Example :

• Reaction with methyl 2-(oxetan-3-ylidene)acetate produces hybrid azetidine-oxetane derivatives (64–75% yield) .

Suzuki-Miyaura Cross-Coupling

Brominated derivatives of the pyridine ring undergo palladium-catalyzed cross-coupling. Using Pd(PPh₃)₄ (5 mol%) and K₂CO₃ in dioxane/water (4:1), aryl boronic acids couple at 80°C with 70–85% yield .

Optimized Conditions :

• Substrates: 5-Bromo-pyridin-4-ol precursors

• Ligand: XPhos (2 mol%)

• Reaction Time: 12 hours .

Hydrogenolysis of Protecting Groups

Benzyl-protected azetidine derivatives undergo catalytic hydrogenation. Pd(OH)₂/C (20 wt%) in methanol under 40 psi H₂ at 60°C removes benzyl groups quantitatively within 72 hours .

Critical Notes :

• HCl gas treatment post-hydrogenation stabilizes the free amine as hydrochloride salt (73% recovery) .

• Over-hydrogenation risks pyridine ring reduction, requiring careful monitoring .

Staudinger-Type Cyclizations

Analogous to β-lactam synthesis, ketene precursors (e.g., phthalylglycyl chloride) react with imines derived from the amino group to form fused azetidinone-piperidine systems .

Key Variables :

• Solvent polarity (CH₂Cl₂ > THF) improves cyclization efficiency.

• cis-Selectivity dominates (4:1 to 5:1 dr) under kinetic control .

Acid/Base-Mediated Rearrangements

Under strong acids (TFA), the pyridine-carboxylic acid system undergoes acyl shifts and aldol-type cyclizations to form pyridin-4-ones . For example:

• TFA protonation generates an electrophilic iminium ion.

• Trifluoroacetate attack forms 1,3-diene intermediates.

• Intramolecular aldol addition yields bicyclic products (e.g., pyridin-4-ol O in 55% yield) .

This compound’s multifunctional architecture enables applications in medicinal chemistry, particularly as a precursor for kinase inhibitors and antiviral agents . Reaction scalability remains challenged by the azetidine ring’s strain, necessitating optimized catalysts and solvent systems .

Scientific Research Applications

3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: It is investigated for its potential use in drug development, particularly for its ability to interact with biological targets.

Industry: The compound is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid involves its interaction with specific molecular targets. The azetidine ring can interact with enzymes and receptors, potentially inhibiting their activity. The pyridine ring can participate in hydrogen bonding and π-π interactions, enhancing the compound’s binding affinity to its targets .

Comparison with Similar Compounds

3-Amino-2-(pyrrolidin-1-yl)pyridine-4-carboxylic acid (CAS: 1489526-75-1)

• Molecular Formula : C₁₀H₁₃N₃O₂
• Molecular Weight : 207.23 g/mol
• Key Differences: The azetidine ring (4-membered) in the parent compound is replaced with a pyrrolidine ring (5-membered). Higher molecular weight (207.23 vs. 193.20) may influence solubility and pharmacokinetics .

BI 605906 (CAS: 960293-88-3)

• Molecular Formula : C₁₇H₂₂F₂N₄O₃S₂
• Molecular Weight : 432.51 g/mol
• Key Differences: Features a thieno[2,3-b]pyridine core instead of a simple pyridine ring. Contains a difluoropropyl group and a methylsulfonyl-piperidinyl substituent, enhancing lipophilicity and target specificity. Designed as a protease inhibitor, contrasting with the parent compound’s role as a β-amino acid precursor .

Antiviral Activity of Pyridine-Carboxylic Acid Derivatives

Pyrazolo[3,4-b]pyridine-4-carboxylic acid derivatives (e.g., compounds 3a-l and 5a-c from ) exhibit antiviral properties, but their activity depends on substituents like phenylamino or methylpyridinyl groups.

Data Table: Comparative Analysis

Parameter	3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid	3-Amino-2-(pyrrolidin-1-yl)pyridine-4-carboxylic acid	BI 605906
CAS No.	1862757-47-8	1489526-75-1	960293-88-3
Molecular Formula	C₉H₁₁N₃O₂	C₁₀H₁₃N₃O₂	C₁₇H₂₂F₂N₄O₃S₂
Molecular Weight (g/mol)	193.20	207.23	432.51
Core Structure	Pyridine with azetidine	Pyridine with pyrrolidine	Thieno-pyridine with piperidine
Key Functional Groups	Amino, azetidine, carboxylic acid	Amino, pyrrolidine, carboxylic acid	Difluoropropyl, methylsulfonyl
Potential Applications	β-amino acid precursor	β-amino acid analog	Protease inhibitor
References

Research Findings and Implications

• Synthetic Flexibility: The azetidine-containing compound’s compact structure enables efficient modification, as seen in β-amino acid synthesis, whereas bulkier analogues (e.g., BI 605906) require multi-step functionalization .
• Biological Activity: While pyridine-carboxylic acid derivatives broadly exhibit antiviral or enzyme-inhibitory activity, the azetidine variant’s lack of aromatic substituents (cf. ’s phenylamino derivatives) suggests a niche role in modulating amino acid metabolism .
• Thermodynamic Stability : Azetidine’s ring strain may reduce stability compared to pyrrolidine-containing analogues, necessitating stabilization strategies in drug formulation .

Biological Activity

3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological activities, and mechanisms of action associated with this compound, drawing from diverse research findings.

Synthesis

The synthesis of 3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid involves several key steps:

• Formation of Azetidine Ring : The azetidine moiety can be synthesized through various methods including aza-Michael addition reactions, which have been reported to yield derivatives with significant biological activity .
• Pyridine Carboxylic Acid Derivation : The introduction of the carboxylic acid group at the 4-position of the pyridine ring can be achieved through carboxylation reactions or amidation processes .

Anticancer Properties

Research indicates that compounds containing azetidine and pyridine moieties exhibit potent anticancer activities. For instance, derivatives similar to 3-Amino-2-(azetidin-1-yl)pyridine-4-carboxylic acid have shown efficacy against various cancer cell lines:

• Cell Line Studies : In vitro studies demonstrated that derivatives exhibit significant antiproliferative effects in ovarian cancer cell lines, with IC50 values as low as 19 nM .
• Mechanism of Action : The mechanism often involves inhibition of specific pathways such as the HSF1 stress pathway, which is crucial for cancer cell survival under stress conditions .

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit specific enzymes related to cancer and other diseases:

• IC50 Values : Compounds derived from this scaffold have shown enzyme inhibition with IC50 values ranging from moderate (288 nM) to potent (sub-nanomolar levels) depending on structural modifications .

Case Study 1: Ovarian Cancer Treatment

A study focused on a related compound demonstrated its effectiveness in inhibiting tumor growth in vivo using a human ovarian cancer xenograft model. The treatment resulted in a tumor growth inhibition rate of approximately 70% .

Case Study 2: Trypanosomiasis

Another investigation highlighted the potential of azetidine derivatives in treating Trypanosoma brucei infections. The compounds displayed promising activity against the methionyl-tRNA synthetase enzyme, critical for the survival of the parasite .

Data Table: Biological Activity Summary

Activity Type	Cell Line/Target	IC50 Value (nM)	Reference
Antiproliferative	Ovarian Cancer (SK-OV-3)	19
Enzyme Inhibition	TbMetRS	288
Tumor Growth Inhibition	Xenograft Model	N/A